methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate

Specification

• CAS No.: 1315365-45-7
• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• IUPAC Name: methyl 4-bromo-5-formyl-1-methylpyrrole-2-carboxylate
• Standard InChI: InChI=1S/C8H8BrNO3/c1-10-6(8(12)13-2)3-5(9)7(10)4-11/h3-4H,1-2H3
• Standard InChI Key: OEBCRHVYOBLHGD-UHFFFAOYSA-N
• SMILES: CN1C(=CC(=C1C=O)Br)C(=O)OC
• Canonical SMILES: CN1C(=CC(=C1C=O)Br)C(=O)OC

Introduction

Methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate is a synthetic organic compound that belongs to the pyrrole family. It is characterized by its complex structure, which includes a bromine atom at the 4-position, a formyl group at the 5-position, and a methyl group at the nitrogen atom of the pyrrole ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique functional groups.

Chemical Formula and Molecular Weight

• Chemical Formula: C8H8BrNO3

• Molecular Weight: 246.06 g/mol (as reported for the similar compound methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate, CAS 1315365-45-7).

Structural Information

The compound features a pyrrole ring with a methyl ester group at the 2-position, a bromine atom at the 4-position, a formyl group at the 5-position, and a methyl group attached to the nitrogen atom of the pyrrole ring.

Synthesis and Preparation

The synthesis of methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step reactions starting from simpler pyrrole derivatives. The process may include halogenation, formylation, and methylation steps to introduce the necessary functional groups.

Safety and Handling

Handling methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate requires caution due to its potential reactivity and toxicity. It is essential to follow standard laboratory safety protocols when working with this compound.

Similar Compounds

• Methyl 4-Bromo-5-Formyl-1H-Pyrrole-2-Carboxylate: This compound lacks the methyl group on the nitrogen atom compared to methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate.

• 4-Bromo-5-Formyl-1-Methyl-1H-Pyrrole-2-Carboxylic Acid: This is the carboxylic acid form of the compound, lacking the methyl ester group.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Weight	Key Features
Methyl 4-bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylate	1315365-45-7	246.06 g/mol	Bromine at 4-position, formyl at 5-position, methyl on N
Methyl 4-bromo-5-formyl-1H-pyrrole-2-carboxylate	N/A	N/A	Bromine at 4-position, formyl at 5-position, no methyl on N
4-Bromo-5-formyl-1-methyl-1H-pyrrole-2-carboxylic acid	923163-70-6	N/A	Bromine at 4-position, formyl at 5-position, carboxylic acid